(2Z)-2-[(1-benzofuran-2-yl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• IUPAC Name: (2Z)-2-(1-benzofuran-2-ylmethylidene)-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C17H10O4/c18-11-5-6-13-15(8-11)21-16(17(13)19)9-12-7-10-3-1-2-4-14(10)20-12/h1-9,18H/b16-9-
• InChI Key: OYJRPGCTFWLFIT-SXGWCWSVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C=C3C(=O)C4=C(O3)C=C(C=C4)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(O2)/C=C\3/C(=O)C4=C(O3)C=C(C=C4)O
• Molecular Formula: C17H10O4
• Molecular Weight: 278.26 g/mol

Description

(2Z)-2-[(1-benzofuran-2-yl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one, otherwise known as 2Z-6OH-BFO, is a natural product that has been studied extensively in scientific research due to its unique chemical structure and potential applications. This molecule has been shown to have a range of biochemical and physiological effects, and is of particular interest in the field of drug discovery.

Scientific Research Applications

2Z-6OH-BFO has been studied extensively in scientific research due to its unique chemical structure and potential applications. It has been shown to have a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. It has also been studied for its potential use in drug delivery systems, as it has been shown to be able to target specific cells and tissues. Additionally, 2Z-6OH-BFO has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.

Mechanism of Action

The exact mechanism of action of 2Z-6OH-BFO is not yet fully understood. However, it is believed to act by modulating the activity of various intracellular signaling pathways, such as the MAPK/ERK, PI3K/AKT, and NF-κB pathways. It is also believed to interact with various receptors, including the G-protein coupled receptor, the receptor tyrosine kinase, and the nuclear receptor. Additionally, 2Z-6OH-BFO has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
2Z-6OH-BFO has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects. Additionally, it has been shown to have neuroprotective and neuroregenerative effects, and has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Furthermore, 2Z-6OH-BFO has been shown to have anti-diabetic effects, and has been studied for its potential use in the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

2Z-6OH-BFO has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, it is relatively non-toxic and has a low cost. However, there are some limitations to using 2Z-6OH-BFO in lab experiments. For example, it has a relatively short half-life and is susceptible to degradation by light and heat. Additionally, it is not soluble in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 2Z-6OH-BFO. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Additionally, it could be studied for its potential use in the treatment of various diseases, such as cancer, neurological disorders, and diabetes. Furthermore, it could be studied for its potential use in drug delivery systems, as it has been shown to be able to target specific cells and tissues. Additionally, it could be studied for its potential use in the development of novel drugs and therapeutics. Finally, it could be studied for its potential use as a food additive or dietary supplement.

Synthesis Methods

2Z-6OH-BFO can be synthesized using a variety of methods, including the Mitsunobu reaction, the condensation of benzofuran-2-ylmethylene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one with 1-benzofuran-2-ylmethylene, and the condensation of benzofuran-2-ylmethylene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one with 1-benzofuran-2-ylmethylene-4-hydroxy-2,3-dihydro-1-benzofuran-3-one. The Mitsunobu reaction is the most common method, and involves the reaction of benzofuran-2-ylmethylene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one with 1-benzofuran-2-ylmethylene in the presence of a base and a nucleophile.